![molecular formula C16H22N6O3 B2461833 1-acetyl-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide CAS No. 2034228-63-0](/img/structure/B2461833.png)
1-acetyl-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-acetyl-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H22N6O3 and its molecular weight is 346.391. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
1-acetyl-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide is a compound that falls within the broader category of chemicals explored for various synthetic and structural analyses. The compound's unique structure, characterized by the presence of piperidine, pyrazole, and oxadiazole functionalities, has been a focal point in the design of novel heterocyclic compounds. Research in this area has primarily focused on synthesizing substituted pyrazolo and oxadiazole derivatives to explore their potential applications, including their biological activities. For instance, the synthesis of novel 1,2,4‐Oxadiazole heterocyclic compounds incorporating 2‐H‐Pyranopyridine‐2‐one moieties and related compounds highlights the ongoing efforts to understand the chemistry and application of such complex molecules (Kumar & Mashelker, 2007).
Biological Activity
Studies focusing on the biological activity of compounds with similar structural frameworks have revealed a range of potential therapeutic applications. For example, derivatives of 1,3,4-oxadiazole and pyrazole have been synthesized and evaluated for their antimicrobial and anti-bacterial properties. This research indicates a significant interest in exploiting the chemical characteristics of such compounds for developing new antimicrobial agents (Khalid et al., 2016). Furthermore, the synthesis and in vitro antimicrobial activity assessment of Pyrazolyl-1-carboxamide derivatives reinforce the potential of these molecules in contributing to the discovery of new antimicrobial agents (Sharshira & Hamada, 2011).
Antiproliferative and Anticancer Research
The exploration of heterocyclic compounds for anticancer applications has also been a significant area of research. Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, showcasing the therapeutic potential of compounds within this chemical space (Rahmouni et al., 2016). Similarly, the discovery of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides as a new tubulin inhibitor chemotype indicates the relevance of such compounds in antiproliferative research, potentially offering a new avenue for cancer treatment strategies (Krasavin et al., 2014).
properties
IUPAC Name |
1-acetyl-N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O3/c1-3-22-10-13(8-18-22)15-19-14(25-20-15)9-17-16(24)12-4-6-21(7-5-12)11(2)23/h8,10,12H,3-7,9H2,1-2H3,(H,17,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXBMXRZPMOMYCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3CCN(CC3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.